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Compound of Interest

Compound Name: (S)-Enzaplatovir

Cat. No.: B8199002 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide for the preparation of (S)-Enzaplatovir stock

solutions in dimethyl sulfoxide (DMSO). (S)-Enzaplatovir is an S-enantiomer of Enzaplatovir

with antiviral activities, notably against the respiratory syncytial virus (RSV)[1][2]. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of (S)-Enzaplatovir is essential

for its proper handling and storage. Key data is summarized in the table below.

Property Value Source

CAS Number 1323077-88-8 [1][3]

Molecular Formula C₂₀H₁₉N₅O₃ [1]

Molecular Weight 377.4 g/mol [1][4]

Solubility in DMSO Up to 200 mg/mL (529.94 mM) [1][5]

Appearance White to light yellow solid [6]
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Experimental Protocol: Preparation of a 100 mM (S)-
Enzaplatovir Stock Solution in DMSO
This protocol outlines the steps to prepare a 100 mM stock solution of (S)-Enzaplatovir in
DMSO. This concentration is a common starting point for generating working solutions for

various in vitro assays.

Materials and Equipment:
(S)-Enzaplatovir powder (CAS: 1323077-88-8)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:
Acclimatization: Before opening, allow the vial of (S)-Enzaplatovir powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of moisture,

which can affect the stability of the compound.

Mass Calculation: To prepare 1 mL of a 100 mM stock solution, the required mass of (S)-
Enzaplatovir is calculated using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 377.4 g/mol x 1000 mg/g = 37.74 mg
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Weighing: Carefully weigh out 37.74 mg of (S)-Enzaplatovir powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or an amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube or vial containing the (S)-
Enzaplatovir powder.

Dissolution: Tightly cap the tube or vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonicate the solution in an ultrasonic

bath for 5-10 minutes[1][5][7]. Visually inspect the solution to ensure it is clear and free of

any particulate matter. Due to the hygroscopic nature of DMSO, it is recommended to use a

newly opened bottle to ensure maximal solubility[6].

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months)[1][3][6].

Stock Solution Preparation Table
For convenience, the table below provides the required mass of (S)-Enzaplatovir to prepare

different volumes of common stock concentrations.

Desired Concentration
(mM)

Volume of DMSO
Required Mass of (S)-
Enzaplatovir (mg)

10 1 mL 3.77

20 1 mL 7.55

50 1 mL 18.87

100 1 mL 37.74

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the (S)-Enzaplatovir stock

solution.
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Preparation Steps Storage
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Caption: Workflow for preparing (S)-Enzaplatovir stock solution.

Safety and Handling Precautions
(S)-Enzaplatovir is intended for research use only and has not been fully validated for

medical applications[1].

Always handle the compound and its solutions in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves, to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

By following these detailed protocols and safety guidelines, researchers can confidently

prepare accurate and stable stock solutions of (S)-Enzaplatovir for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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